Cas no 50549-24-1 (5-(Trifluoromethyl)piperidin-2-one)

• Product Name: 5-(Trifluoromethyl)piperidin-2-one
• CAS No: 50549-24-1
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• MDL: MFCD08444614
• CID: 840249
• PubChem ID: 16228088
• Update Time: 2025-10-28

5-(Trifluoromethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)piperidin-2-one
• DTXSID90585492
• SB41682
• Z228584834
• AKOS009114953
• SY334349
• EN300-29977
• MFCD34595865
• 50549-24-1
• SCHEMBL1262601
• 2382145-11-9
• BS-11741
• DB-087256
• (R)-5-(Trifluoromethyl)-2-piperidone
• (5R)-5-(trifluoromethyl)piperidin-2-one
• CS-0094453
• D71982
• MFCD08444614

• MDL： MFCD08444614
• Inchi： 1S/C6H8F3NO/c7-6(8,9)4-1-2-5(11)10-3-4/h4H,1-3H2,(H,10,11)
• InChI Key： YRKCLUZAQCBIII-UHFFFAOYSA-N
• SMILES： FC(C1CNC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 167.05579836g/mol
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(Trifluoromethyl)piperidin-2-one

5-(Trifluoromethyl)piperidin-2-one: A Comprehensive Overview

The compound 5-(Trifluoromethyl)piperidin-2-one, identified by the CAS number 50549-24-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of cyclic ketones, specifically a piperidinone derivative, with a trifluoromethyl group attached at the fifth position. The trifluoromethyl group introduces unique electronic and steric properties, making this compound highly versatile in various chemical reactions and applications.

Recent studies have highlighted the importance of 5-(Trifluoromethyl)piperidin-2-one in drug discovery and development. Its structure serves as a valuable scaffold for the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The trifluoromethyl group enhances the molecule's lipophilicity, which is crucial for improving drug bioavailability and pharmacokinetic properties.

In terms of synthesis, 5-(Trifluoromethyl)piperidin-2-one can be prepared through various routes, including nucleophilic substitution and cyclocondensation reactions. One notable method involves the reaction of 3-trifluoromethylpyridine with a suitable aldehyde or ketone under acidic conditions. This approach has been optimized in recent research to improve yield and selectivity, making it more accessible for large-scale production.

The chemical properties of 5-(Trifluoromethyl)piperidin-2-one are well-documented. It is a white crystalline solid with a melting point of approximately 130°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. Its stability under various reaction conditions has been extensively studied, making it a reliable building block in organic synthesis.

In addition to its role in drug development, 5-(Trifluoromethyl)piperidin-2-one has found applications in materials science. For instance, it has been used as a precursor for the synthesis of advanced polymers and materials with tailored electronic properties. The trifluoromethyl group contributes to the thermal stability and mechanical strength of these materials, making them suitable for high-performance applications.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of 5-(Trifluoromethyl)piperidin-2-one. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have paved the way for more efficient synthetic strategies and novel applications.

In conclusion, 5-(Trifluoromethyl)piperidin-2-one, CAS number 50549-24-1, is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structural features and favorable chemical properties make it an essential molecule for researchers across various disciplines. As ongoing research continues to uncover new potential uses, this compound is poised to play an even more significant role in future scientific advancements.